Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0196294 3,3-Tetramethyleneglutarimide 1075-89-4 C9H13NO2
VC0193788 9-epi-Artemisinin 113472-97-2 C15H22O5
VC0194082 Clobutinol hydrochloride 1215-83-4 C14H23Cl2NO
VC0196321 Calcipotriol, anhydrous impurity A [EP] 126860-83-1 C27H38O3
VC0195818 (S)-N,N-Dimethyl-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propan-1-amine oxalate 132335-47-8 C19H21NOS·C2H2O4
VC0195250 N-[(2'-Cyano[1,1'-biphenyl]-4-yl)methyl]-1-(pentanoylamino)cyclopentane-1-carboxamide 141745-71-3 C25H29N3O2
VC0195356 2,5-Dimethylene-3,6-diketopiperazine 15996-22-2 C6H6N2O2
VC0193374 Methyl 3-(trimethylsilyl)-4-pentenoate 185411-12-5 C9H18O2Si
VC0194221 alpha-(2,4-Dichlorophenyl)-1H-imidazole-1-ethanol 24155-42-8 C11H10Cl2N2O
VC0192745 Dexchlorpheniramine maleate 2438-32-6 C20H23ClN2O4
VC0193763 Cefazolin sodium 27164-46-1 C14H14N8NaO4S3
VC0192788 (4-Chlorophenyl)(pyridin-2-yl)methanol 27652-89-7 C12H10ClNO
VC0193105 5-(N,N-Dibenzylglycyl)salicylamide 30566-92-8 C23H22N2O3
VC0195920 N-Methyl-3-phenylpropylamine hydrochloride 30684-07-2 C10H16NCl
VC0193851 N-(7-Aminocephem-3-em-3-ylmethyl)pyridinium-4-carboxylate 3432-88-0 C13H13N3O3S
VC0195870 Dobutamine 34368-04-2 C18H23NO3
VC0195750 Hydroxymethylclenbuterol 38339-18-3 C12H18Cl2N2O2
VC0195918 4-(Trifluoromethyl)phenol 402-45-9 C7H5F3O
VC0195012 Metanephrine 5001-33-2 C10H15NO3
VC0196147 5beta-Cholanic acid 546-18-9 C24H40O2
VC0195578 Alverine citrate 5560-59-8 C26H35NO7
VC0195462 2-Amino-N-cyclohexyl-N-methylbenzylamine 57365-08-9 C14H22N2
VC0193373 4-Bromo-2-fluoro-N-methylbenzamide 749927-69-3 C8H7BrFNO
VC0192766 4-(4-(4-(Hydroxydiphenylmethyl)-1-piperidinyl)-1-butynyl)-alpha,alpha-dimethylbenzeneacetic acid 832088-68-3 C32H35NO3
VC0196252 5-Acetyl-2,3-dihydrobenzo[b]furan 90843-31-5 C10H10O2